Cas no 2172570-96-4 (5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile)

• Product Name: 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile
• CAS No: 2172570-96-4
• MF: C₁₀H₁₁F₂N₅
• MW: 239.224647760391
• CID: 6000517
• PubChem ID: 165857580
• Update Time: 2025-05-23

5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile
• 5-[4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]pentanenitrile
• 2172570-96-4
• EN300-1598805

• Inchi： 1S/C10H11F2N5/c11-10(12)9-8(4-6-14)15-16-17(9)7-3-1-2-5-13/h10H,1-4,7H2
• InChI Key： DJEBXZLTMLHTKR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCCC#N)F

Computed Properties

• Exact Mass: 239.09825170g/mol
• Monoisotopic Mass: 239.09825170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.3Ų

Additional information on 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile

5-4-(Cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile: A Comprehensive Overview

The compound 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile, identified by the CAS number 2172570-96-4, represents a significant advancement in the field of organic chemistry. This molecule is characterized by its unique structure, which incorporates a triazole ring fused with a pentanenitrile backbone. The presence of a cyanomethyl group and a difluoromethyl group introduces intriguing electronic and steric properties, making this compound a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Its ability to form stable coordination complexes has been explored in the context of catalysis and sensor technology. For instance, researchers have demonstrated that the triazole moiety can act as a versatile ligand, facilitating the assembly of metalloporphyrins with enhanced magnetic properties. These findings underscore the compound's role in the emerging field of molecular electronics.

In the pharmaceutical sector, 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile has shown promise as a lead compound for drug design. Its unique electronic properties make it an ideal candidate for targeting specific biological pathways. Recent computational studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, suggesting its potential as an orally bioavailable drug candidate.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key step involves the formation of the triazole ring through a click reaction, which is both efficient and scalable. This approach not only ensures high purity but also allows for fine-tuning of the molecule's properties by varying substituents on the triazole ring.

From an environmental perspective, the compound's biodegradability and eco-toxicological impact have been thoroughly investigated. Preliminary results indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. These findings are particularly relevant given the increasing emphasis on green chemistry principles in industrial applications.

In conclusion, 5-4-(cyanomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentanenitrile stands as a testament to the ongoing innovation in chemical research. Its versatile structure and promising applications across multiple fields position it as a key player in future technological advancements.